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Compound of Interest

Compound Name: Basic violet 14

Cat. No.: B147767

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Basic Violet 14, also known as Basic
Fuchsin or Rosaniline, a triarylmethane dye with significant applications in biological and
industrial settings. This document details its chemical and physical properties, synthesis, and
established experimental protocols for its use in research.

Core Properties and Identification

Basic Violet 14 is a cationic dye recognized for its vibrant magenta color. It is a mixture of
rosaniline, pararosaniline, and new fuchsin. Its ability to act as a potent staining agent is rooted
in its chemical structure and basic nature, allowing it to form strong electrostatic bonds with
acidic components in cells and tissues.

Table 1: Chemical and Physical Properties of Basic Violet 14[1][2][3][4][5]
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Property Value
CAS Number 632-99-5
Molecular Formula C20H20CINs
Molecular Weight 337.85 g/mol
Yellow-green flashing crystals or sand-like
Appearance
powder[1]
- Soluble in water (red-purple), and ethanol (red).
Solubility

Insoluble in ether.[1]

Amax (in Ethanol)

543 nm

Melting Point

Decomposes above 200 °C

Chemical Class

Triarylmethane Dye

Synthesis of Basic Violet 14

The industrial synthesis of Basic Violet 14 has historically involved two primary methods: the

"nitrate phenyl method" and the "arsenic method".[1][2]

» Nitrate Phenyl Method: This process involves the oxidative condensation of a mixture of

aniline, o-toluidine, and p-toluidine with nitrobenzene in the presence of iron and zinc

chloride as catalysts.[2][6]

o Arsenic Method: A historically significant but now less common method due to toxicity

concerns, this involves heating the same aniline derivatives with arsenic acid.[1][2][6]

Modern synthesis approaches aim to improve yield and reduce the use of toxic reagents.
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A simplified diagram of the synthesis of Basic Violet 14.

Mechanism of Action in Biological Staining
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Basic Violet 14 is a cationic (basic) dye, meaning it carries a positive charge. In biological
tissues, acidic components such as nucleic acids (DNA and RNA) in the nucleus and certain
proteins in the cytoplasm are negatively charged. The primary mechanism of staining is the
electrostatic attraction between the positively charged dye molecules and these negatively
charged cellular components.[3] This strong ionic interaction results in the vibrant staining of
these structures, making them readily visible under a microscope.
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Start; Heat-fixed Smear

1. Flood with Carbol-Fuchsin
(Basic Violet 14)

2. Gently heat to steaming
(5 minutes)

:

/ 3. Cool and wash with water /

4. Decolorize with Acid-Alcohol

/ 5. Wash with water /

6. Counterstain with Methylene Blue

/ 7. Rinse and air dry /
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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